1-[(3-Fluorophenyl)methyl]piperidin-3-amine

• IUPAC Name: 1-[(3-fluorophenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C12H17FN2/c13-11-4-1-3-10(7-11)8-15-6-2-5-12(14)9-15/h1,3-4,7,12H,2,5-6,8-9,14H2
• InChI Key: IWWLKPPORQFPPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)F)N
• Molecular Formula: C12H17FN2
• Molecular Weight: 208.27 g/mol
• CAS No.: 1044766-82-6

Description

“1-[(3-Fluorophenyl)methyl]piperidin-3-amine” is a chemical compound. It is a derivative of piperidine, which is a six-membered ring containing five carbon atoms and one nitrogen atom. The compound has been evaluated in the search for novel antimalarial molecules.

Molecular Structure Analysis

The molecular structure of “this compound” includes a piperidine ring attached to a fluorophenyl group via a methylene bridge. The InChI code for this compound is 1S/C12H17FN2.2ClH/c13-11-3-1-2-10(8-11)9-15-6-4-12(14)5-7-15;;/h1-3,8,12H,4-7,9,14H2;2*1H.

Scientific Research Applications

Synthesis and Material Science

• Intermediate in Organic Synthesis : Compounds related to 1-[(3-Fluorophenyl)methyl]piperidin-3-amine serve as intermediates in the synthesis of complex molecules. For instance, 3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine is an important intermediate for synthesizing Repaglinide, a diabetes medication. This compound is obtained through a series of reactions starting from o-fluorobenzaldehyde, highlighting the role of fluoro-substituted piperidines in pharmaceutical synthesis (Liu, Huang, & Zhang, 2011).

• Catalysis and Material Synthesis : Fluorinated piperidines and their derivatives are also investigated for their roles in catalysis and material science. For example, silica sulfuric acid has been used as an efficient catalyst for the synthesis of highly functionalized piperidine derivatives from aldehydes, amines, and β-ketoesters, demonstrating the versatility of piperidine frameworks in synthetic chemistry (Basyouni, El-bayouki, Tohamy, & Abbas, 2015).

Medicinal Chemistry and Pharmacology

• Drug Design and Synthesis : The structural motif of this compound is common in the design of molecules with potential therapeutic applications. For instance, the synthesis and characterization of compounds containing the piperidin ring have been studied for their conformational properties, which are crucial for understanding their interaction with biological targets (Ribet, Pena, Maurel, Belin, Tillard, Vacher, Bonnaud, & Colpaert, 2005).

• Pharmacokinetics and Drug Metabolism : Research on novel anaplastic lymphoma kinase inhibitors, which share structural similarities with this compound, has provided insights into the impact of hydrolysis-mediated clearance on pharmacokinetics. These studies are crucial for understanding how structural modifications can affect the metabolic stability and efficacy of therapeutic compounds (Teffera, Berry, Brake, Lewis, Saffran, Moore, Liu, & Zhao, 2013).

Future Directions

The future directions for research on “1-[(3-Fluorophenyl)methyl]piperidin-3-amine” could include further exploration of the core structure using chemistry approaches and biological screening, including in vivo studies. This could potentially yield important leads for the development of novel antimalarial or antidepressant drugs.